60-26-4

Hexamethonium

• CAS RN:
• 60-26-4

• Formula:
• C12H30N2+2

• InChI:
• InChI=1S/C12H30N2/c1-13(2,3)11-9-7-8-10-12-14(4,5)6/h7-12H2,1-6H3/q+2

• InChIKey:
• VZJFGSRCJCXDSG-UHFFFAOYSA-N

• Hexamethonium is a quaternary ammonium salt.
  A nicotinic cholinergic antagonist often referred to as the prototypical ganglionic blocker. It is poorly absorbed from the gastrointestinal tract and does not cross the blood-brain barrier. It has been used for a variety of therapeutic purposes including hypertension but, like the other ganglionic blockers, it has been replaced by more specific drugs for most purposes, although it is widely used a research tool.

Tyrosyl-alanyl-glycyl-phenylalanyl-leucine chloromethyl ketone

• CAS RN:
• 76960-26-4

• Formula:
• C30H40ClN5O6

• InChI:
• InChI=1S/C30H40ClN5O6/c1-18(2)13-24(26(38)16-31)35-25(15-20-7-5-4-6-8-20)30(42)36-27(39)17-33-28(40)19(3)34-29(41)23(32)14-21-9-11-22(37)12-10-21/h4-12,18-19,23-25,35,37H,13-17,32H2,1-3H3,(H,33,40)(H,34,41)(H,36,39,42)/t19-,23+,24+,25+/m1/s1

• InChIKey:
• ZJGWDSKCKJTERP-RYCFVGSHSA-N

• Tyrosyl-alanyl-glycyl-phenylalanyl-leucine chloromethyl ketone, also known as Tyrosyl-alanyl-glycyl-phenylalanyl-leucine chloromethyl ketone, is a useful research compound. Its molecular formula is C30H40ClN5O6 and its molecular weight is 602.1 g/mol. The purity is usually 95%.

Pectenotoxin 4

• CAS RN:
• 97560-26-4

• Formula:
• C47H70O15

• InChI:
• InChI=1S/C47H70O15/c1-26-9-10-32-34(21-37(55-32)47(53)39(50)28(3)13-19-54-47)56-41(52)29(4)31-8-7-14-45(57-31)16-11-33(58-45)40(51)43(6)23-30(49)38(61-43)35-24-44(25-48)17-18-46(59-35,62-44)36-12-15-42(5,60-36)22-27(2)20-26/h9-10,20,27-29,31-40,48,50-51,53H,7-8,11-19,21-25H2,1-6H3/b10-9+,26-20+/t27-,28+,29+,31-,32+,33-,34?,35+,36+,37-,38-,39+,40-,42+,43+,44+,45?,46?,47+/m0/s1

• InChIKey:
• KJWMGLBVDNMNQW-GIUXHGRCSA-N

• Pectenotoxin 4 is a natural product found in Mizuhopecten yessoensis with data available.

3-methylthieno[3,2-d]pyrimidine-2,4(1H,3H)-dione

In Stock

• CAS RN:
• 123260-26-4

• Formula:
• C7H6N2O2S

• InChI:
• InChI=1S/C7H6N2O2S/c1-9-6(10)5-4(2-3-12-5)8-7(9)11/h2-3H,1H3,(H,8,11)

• InChIKey:
• LKBXFZMPEOSZQK-UHFFFAOYSA-N

• 3-methylthieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C7H6N2O2S and its molecular weight is 182.2. The purity is usually 95%.

N-(pyridin-3-ylmethylcarbamoyl)benzamide

In Stock

• CAS RN:
• 534560-26-4

• Formula:
• C14H13N3O2

• InChI:
• InChI=1S/C14H13N3O2/c18-13(12-6-2-1-3-7-12)17-14(19)16-10-11-5-4-8-15-9-11/h1-9H,10H2,(H2,16,17,18,19)

• InChIKey:
• XBRYAWBQLAPDPH-UHFFFAOYSA-N

• N-(pyridin-3-ylmethylcarbamoyl)benzamide is a useful research compound. Its molecular formula is C14H13N3O2 and its molecular weight is 255.277. The purity is usually 95%.

Methyl 5,5,7,7-tetramethyl-2-(2-nitrobenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

In Stock

• CAS RN:
• 864860-26-4

• Formula:
• C20H23N3O5S

• InChI:
• InChI=1S/C20H23N3O5S/c1-19(2)10-12-14(18(25)28-5)17(29-15(12)20(3,4)22-19)21-16(24)11-8-6-7-9-13(11)23(26)27/h6-9,22H,10H2,1-5H3,(H,21,24)

• InChIKey:
• VWAJMMATLOGURW-UHFFFAOYSA-N

• Methyl 5,5,7,7-tetramethyl-2-(2-nitrobenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C20H23N3O5S and its molecular weight is 417.48. The purity is usually 95%.

1-[4-[4-Nitro-3-(trifluoromethyl)phenyl]-1-piperazinyl]ethanone

Usually In Stock

• CAS RN:
• 940860-26-4

• Formula:
• C13H14F3N3O3

• InChI:
• InChI=1S/C13H14F3N3O3/c1-9(20)17-4-6-18(7-5-17)10-2-3-12(19(21)22)11(8-10)13(14,15)16/h2-3,8H,4-7H2,1H3

• InChIKey:
• SJCCKUWOXABENF-UHFFFAOYSA-N

• 1-[4-[4-Nitro-3-(trifluoromethyl)phenyl]-1-piperazinyl]ethanone is a useful research compound. Its molecular formula is C13H14F3N3O3 and its molecular weight is 317.26 g/mol. The purity is usually 95%.

2-(4-Pentyloxybenzoyl)oxazole

In Stock

• CAS RN:
• 898760-26-4

• Formula:
• C15H17NO3

• InChI:
• InChI=1S/C15H17NO3/c1-2-3-4-10-18-13-7-5-12(6-8-13)14(17)15-16-9-11-19-15/h5-9,11H,2-4,10H2,1H3

• InChIKey:
• IXJZHHIRKAETJB-UHFFFAOYSA-N

• 2-(4-Pentyloxybenzoyl)oxazole is a useful research compound. Its molecular formula is C15H17NO3 and its molecular weight is 259.3 g/mol. The purity is usually 95%.

1-(3-bromophenyl)-N,4-diphenyl-5,6,7,8-tetrahydro-2,2a,8a-triazacyclopenta[cd]azulene-3-carbothioamide

In Stock

• CAS RN:
• 301860-26-4

• Formula:
• C28H23BrN4S

• InChI:
• InChI=1S/C28H23BrN4S/c29-21-13-9-12-20(18-21)26-31-33-25(27(34)30-22-14-5-2-6-15-22)24(19-10-3-1-4-11-19)23-16-7-8-17-32(26)28(23)33/h1-6,9-15,18H,7-8,16-17H2,(H,30,34)

• InChIKey:
• NOFVNBHZVMMXOB-UHFFFAOYSA-N

• 1-(3-bromophenyl)-N,4-diphenyl-5,6,7,8-tetrahydro-2,2a,8a-triazacyclopenta[cd]azulene-3-carbothioamide is a useful research compound. Its molecular formula is C28H23BrN4S and its molecular weight is 527.5g/mol. The purity is usually 95%.

3-amino-4-methoxy-N-(oxan-4-yl)benzene-1-sulfonamide

In Stock

• CAS RN:
• 1153060-26-4

• Formula:
• C12H18N2O4S

• InChI:
• InChI=1S/C12H18N2O4S/c1-17-12-3-2-10(8-11(12)13)19(15,16)14-9-4-6-18-7-5-9/h2-3,8-9,14H,4-7,13H2,1H3

• InChIKey:
• UXZLUOINJQAPAQ-UHFFFAOYSA-N

• 3-amino-4-methoxy-N-(oxan-4-yl)benzene-1-sulfonamide is a useful research compound. Its molecular formula is C12H18N2O4S and its molecular weight is 286.35 g/mol. The purity is usually 95%.

methyl 2-[1-(3-chloro-2,4-difluorophenyl)-N-(cyanomethyl)formamido]acetate

Usually In Stock

• CAS RN:
• 2094160-26-4

• Formula:
• C12H9ClF2N2O3

• InChI:
• InChI=1S/C12H9ClF2N2O3/c1-20-9(18)6-17(5-4-16)12(19)7-2-3-8(14)10(13)11(7)15/h2-3H,5-6H2,1H3

• InChIKey:
• ZEOSAMZVGZBILM-UHFFFAOYSA-N

• Methyl 2-[1-(3-chloro-2,4-difluorophenyl)-N-(cyanomethyl)formamido]acetate is a useful research compound. Its molecular formula is C12H9ClF2N2O3 and its molecular weight is 302.66. The purity is usually 95%.

1-(Bromomethyl)-3-methylcyclobutane

In Stock

• CAS RN:
• 1399660-26-4

• Formula:
• C6H11B

• InChI:
• InChI=1S/C6H11Br/c1-5-2-6(3-5)4-7/h5-6H,2-4H2,1H3

• InChIKey:
• CQGSAQQXRNAGKV-UHFFFAOYSA-N

• 1-(Bromomethyl)-3-methylcyclobutane is a useful research compound. Its molecular formula is C6H11Br and its molecular weight is 163.06 g/mol. The purity is usually 95%.

3-Amino-6-methoxypicolinaldehyde

Usually In Stock

• CAS RN:
• 1289160-26-4

• Formula:
• C7H8N2O2

• InChI:
• InChI=1S/C7H8N2O2/c1-11-7-3-2-5(8)6(4-10)9-7/h2-4H,8H2,1H3

• InChIKey:
• YINDORGSWUYVSE-UHFFFAOYSA-N

• 3-Amino-6-methoxypicolinaldehyde is a useful research compound. Its molecular formula is C7H8N2O2 and its molecular weight is 152.15 g/mol. The purity is usually 95%.